Cas no 1261895-00-4 (5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol)

• Product Name: 5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol
• CAS No: 1261895-00-4
• MF: C₁₄H₉ClN₂O₂
• MW: 272.686462163925
• MDL: MFCD18314497
• CID: 2761847
• PubChem ID: 53220171
• Update Time: 2025-05-24

5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol, 95%
• DTXSID20684942
• 4-Chloro-3'-cyano-5'-hydroxy[1,1'-biphenyl]-3-carboxamide
• MFCD18314497
• 1261895-00-4
• 5-(3-CARBAMOYL-4-CHLOROPHENYL)-3-CYANOPHENOL
• 5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol

• MDL： MFCD18314497
• Inchi： 1S/C14H9ClN2O2/c15-13-2-1-9(6-12(13)14(17)19)10-3-8(7-16)4-11(18)5-10/h1-6,18H,(H2,17,19)
• InChI Key： IYMSLEGKCBLZCI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=C(C#N)C=C(C=1)O

Computed Properties

• Exact Mass: 272.0352552Da
• Monoisotopic Mass: 272.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.1Ų

Additional information on 5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol

Comprehensive Overview of 5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol (CAS No. 1261895-00-4)

5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol (CAS No. 1261895-00-4) is a specialized organic compound with a unique molecular structure, combining a carbamoyl group, a chlorophenyl moiety, and a cyanophenol unit. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in drug synthesis and its role in modulating biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues for diseases like inflammation and metabolic disorders.

The compound's CAS No. 1261895-00-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular weight and solubility profile make it suitable for various experimental conditions, including high-throughput screening (HTS) in drug discovery. Recent studies highlight its compatibility with green chemistry principles, aligning with the growing demand for sustainable synthetic methods. This aspect resonates with the global push toward eco-friendly pharmaceuticals and reduced environmental impact in chemical manufacturing.

In the context of user search trends, queries often revolve around the compound's synthesis protocol, spectroscopic data (e.g., NMR, IR), and commercial availability. Analytical chemists frequently seek details about its HPLC purification methods, while medicinal chemists explore its potential as a kinase inhibitor scaffold. The rise of AI-driven drug design has further amplified interest in such compounds, as they serve as valuable inputs for machine learning models predicting bioactivity.

From a technical standpoint, the chlorophenyl and cyanophenol groups contribute to the compound's lipophilicity, a property critical for membrane permeability in drug candidates. Its carbamoyl functionality also offers hydrogen-bonding capabilities, enhancing target binding affinity. These features position 5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol as a versatile building block in fragment-based drug discovery (FBDD), a hot topic in modern pharmacology.

Regulatory compliance is another area of interest. While the compound is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). Safety data sheets (SDS) emphasize standard precautions, such as using personal protective equipment (PPE) during synthesis. This aligns with broader industry concerns about lab safety and risk mitigation, frequently searched topics among professionals.

In summary, 5-(3-Carbamoyl-4-chlorophenyl)-3-cyanophenol (CAS No. 1261895-00-4) represents a compelling case study at the intersection of medicinal chemistry, sustainability, and computational drug design. Its multifaceted applications and alignment with contemporary research priorities ensure its relevance in both academic and industrial settings.